Cas no 64747-67-7 (Benzene,1-(1-fluoroethyl)-4-nitro-)

• Product Name: Benzene,1-(1-fluoroethyl)-4-nitro-
• CAS No: 64747-67-7
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 501178
• PubChem ID: 11206006
• Update Time: 2025-04-19

Benzene,1-(1-fluoroethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-fluoroethyl)-4-nitro-
• 1-(1-Fluoroethyl)-4-nitrobenzene
• 64747-67-7
• DTXSID70458650
• SCHEMBL11695567

• Inchi： 1S/C8H8FNO2/c1-6(9)7-2-4-8(5-3-7)10(11)12/h2-6H,1H3
• InChI Key： ONWBRCQYAUJSOA-UHFFFAOYSA-N
• SMILES： FC(C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.05394
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes